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Compound of Interest

Compound Name: Disperse blue ANT

Cat. No.: B12379933

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key performance indicators for selected
anthraquinone-based Disperse Blue dyes, offering valuable insights for materials science
applications. While the specific dye "Disperse Blue ANT" was not identified in available
literature, this guide focuses on a comparative analysis of prominent anthraquinone blue dyes:
Disperse Blue 35, Disperse Blue 54, and Disperse Blue 56. The selection of a suitable dye is
critical for achieving desired coloration, durability, and overall performance of materials. This
document presents a data-driven comparison to facilitate the selection of appropriate dyes for
specific research and development needs.

Executive Summary

Anthraquinone dyes are a significant class of colorants known for their bright colors and good
light fastness.[1] The performance of these dyes can vary significantly based on their specific
chemical structures. This guide highlights the differences in key fastness properties and
molecular characteristics of Disperse Blue 35, Disperse Blue 54, and Disperse Blue 56. The
data indicates that while all are suitable for dyeing hydrophobic fibers like polyester, their
resistance to environmental factors such as light, washing, and heat varies, making them
suitable for different application requirements.[2][3]

Comparative Performance Data
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The following table summarizes the key properties of the selected Disperse Blue dyes. The
fastness ratings are based on standard testing methodologies, with higher numbers indicating
better performance.

Property Disperse Blue 35 Disperse Blue 54 Disperse Blue 56
CAS Number 12222-75-2 12217-77-5 12217-80-0
Molecular Formula C15H12N204 C20H12N206 C14H10N204
Molecular Weight 284.27 g/mol 392.32 g/mol 270.24 g/mol

Light Fastness 6 7-8 5-6

Washing Fastness 4-5 4-5 4-5

Sublimation Fastness - 3 4

Rubbing Fastness
(Dry)

4-5 . 4-5

Rubbing Fastness
(Wet)

Note: Fastness ratings are typically on a scale of 1 to 5 (or 1 to 8 for light fastness), with higher
numbers indicating better fastness.[2] Data compiled from multiple sources.[2]

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the
performance of disperse dyes.

Determination of Color Fastness to Light
Standard: ISO 105-B02

Objective: To determine the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight.

Apparatus:
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e Xenon arc lamp fading apparatus

» Blue wool standards (Reference 1 to 8)

o Grey scale for assessing change in color
Procedure:

e A specimen of the dyed textile is exposed to the light from a xenon arc lamp under specified
conditions of temperature and humidity.

o Simultaneously, a set of eight blue wool standards are exposed.

e The exposure is continued until the contrast between the exposed and unexposed portions
of the specimen is equal to grade 4 on the grey scale.

e The light fastness of the specimen is assessed by comparing the change in its color with that
of the blue wool standards. The rating is the number of the blue wool standard that shows a
similar change in color.

Determination of Color Fastness to Washing

Standard: ISO 105-C06
Objective: To determine the resistance of the color of textiles to washing.

Apparatus:

Launder-Ometer or similar apparatus for rotating closed containers in a thermostatically
controlled water bath.

Stainless steel containers and balls.

Multifibre adjacent fabric.

Standard detergent solution.

Grey scale for assessing change in color and staining.
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Procedure:
e A specimen of the dyed textile is stitched together with a multifibre adjacent fabric.

e The composite specimen is placed in a stainless steel container with a specified amount of
standard detergent solution and stainless steel balls.

e The container is rotated in a water bath at a specified temperature (e.g., 40°C, 60°C) for a
specified time (e.g., 30 minutes).

» After the washing cycle, the specimen is removed, rinsed, and dried.

e The change in color of the specimen and the degree of staining on the multifibre adjacent
fabric are assessed using the respective grey scales.

Determination of Color Fastness to Rubbing

Standard: ISO 105-X12

Objective: To determine the resistance of the color of textiles to rubbing off and staining other
materials.

Apparatus:

o Crockmeter or similar rubbing fastness tester.

» Standard cotton rubbing cloth.

o Grey scale for assessing staining.

Procedure:

e A specimen of the dyed textile is mounted on the base of the Crockmeter.
» A square of white cotton rubbing cloth is fixed to the rubbing finger.

e The finger is moved back and forth along the test specimen for a specified number of cycles
(e.g., 10) with a specified downward force.
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¢ The test is performed under both dry and wet conditions (the rubbing cloth is wetted with
distilled water for the wet test).

* The degree of staining on the cotton rubbing cloth is assessed using the grey scale.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the application and evaluation of
disperse dyes on a polyester substrate.
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Caption: Generalized workflow for disperse dyeing and performance evaluation.
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Conclusion

The choice between Disperse Blue 35, Disperse Blue 54, and Disperse Blue 56 will depend on
the specific requirements of the final application. Disperse Blue 54 offers excellent light
fastness, making it suitable for applications with high exposure to sunlight. Disperse Blue 56
exhibits good sublimation fastness, which is a critical parameter for processes involving heat
treatment. Disperse Blue 35 provides a balanced performance across different fastness tests.
By considering the quantitative data and experimental protocols presented in this guide,
researchers and scientists can make informed decisions in the selection of anthraquinone-
based disperse blue dyes for their materials science innovations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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